Cas no 2171848-23-8 (3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2171848-23-8
• MF: C₈H₅BrF₄O₄S
• MW: 353.085514783859
• CID: 6612169
• PubChem ID: 165840804
• Update Time: 2025-10-25

3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride
• 2171848-23-8
• EN300-1456699

• Inchi： 1S/C8H5BrF4O4S/c1-16-5-3-2-4(9)6(17-8(10,11)12)7(5)18(13,14)15/h2-3H,1H3
• InChI Key： OEOHQGUGZXTMQL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC(F)(F)F)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 351.90281g/mol
• Monoisotopic Mass: 351.90281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Additional information on 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride

Comprehensive Guide to 3-Bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl Fluoride (CAS No. 2171848-23-8)

3-Bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride (CAS No. 2171848-23-8) is a specialized sulfonyl fluoride derivative with significant potential in organic synthesis and medicinal chemistry. This compound features a unique combination of functional groups, including a bromo substituent, a methoxy group, and a trifluoromethoxy moiety, making it a valuable intermediate for constructing complex molecular architectures. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions and click chemistry applications.

The molecular structure of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride offers distinct advantages in drug discovery and material science. The presence of the sulfonyl fluoride group enables selective modifications, which are crucial for developing bioconjugates and proteolysis-targeting chimeras (PROTACs). Recent trends in AI-driven drug design have highlighted the importance of such building blocks for creating targeted therapeutics, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, CAS 2171848-23-8 serves as a key precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are widely used in the preparation of pharmaceutical intermediates and agrochemicals. The compound’s electron-withdrawing properties, attributed to the trifluoromethoxy group, enhance its reactivity in nucleophilic aromatic substitutions, a feature highly sought after in modern process chemistry.

In the context of green chemistry, 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride aligns with the industry’s shift toward sustainable synthesis. Its compatibility with flow chemistry and catalytic transformations reduces waste generation, addressing environmental concerns. This aspect is particularly relevant given the increasing regulatory focus on eco-friendly manufacturing practices, as seen in initiatives like the European Green Deal.

The compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Laboratories specializing in fragment-based drug design often utilize derivatives of sulfonyl fluorides due to their ability to form covalent bonds with biological targets. This property has gained traction in the development of covalent inhibitors, a hot topic in oncology research and infectious disease therapeutics.

Market analysts note rising demand for CAS 2171848-23-8 in Asia-Pacific regions, driven by expansions in contract research organizations (CROs) and generic drug production. The compound’s role in peptide mimetics and biologic-drug conjugates further underscores its commercial potential. Suppliers are increasingly listing this chemical on digital B2B platforms, catering to the global shift toward e-procurement in the chemical industry.

For researchers exploring structure-activity relationships (SAR), 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride provides a scaffold for introducing diverse pharmacophores. Its X-ray crystallography data and computational modeling compatibility support rational drug design, a strategy emphasized in recent NIH funding initiatives. The compound’s LogP and solubility profiles also make it attractive for central nervous system (CNS) drug development.

In summary, 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl fluoride (CAS No. 2171848-23-8) represents a multifaceted tool for cutting-edge research. Its applications span catalysis, bioconjugation, and materials engineering, reflecting the interdisciplinary nature of modern chemistry. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing next-generation technologies.